Cas no 143654-01-7 ((4S,5R)-4-Methyl-5-phenyl-3-propionyl-2-oxazolidinone)

• Product Name: (4S,5R)-4-Methyl-5-phenyl-3-propionyl-2-oxazolidinone
• CAS No: 143654-01-7
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD00278771
• CID: 859774
• PubChem ID: 853439
• Update Time: 2025-11-02

(4S,5R)-4-Methyl-5-phenyl-3-propionyl-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• (4S,5R)-4-Methyl-5-phenyl-3-propionyloxazolidin-2-one
• (4S,5R)-4-Methyl-5-phenyl-3-propionyl-2-oxazolidinone
• 2-Oxazolidinone, 4-methyl-3-(1-oxopropyl)-5-phenyl-, (4S,5R)-
• 4768AJ
• AX8145610
• AB0054214
• AB1008727
• 4beta-Methyl-5beta-phenyl-3-propionyloxazolidine-2-one
• (4S,5R)-4-methyl-5-phenyl-3-propanoyl-1,3-oxazolidin-2-one
• AKOS015902764
• SCHEMBL6840726
• MFCD00278771
• AS-32557
• 143654-01-7

• MDL： MFCD00278771
• Inchi： 1S/C13H15NO3/c1-3-11(15)14-9(2)12(17-13(14)16)10-7-5-4-6-8-10/h4-9,12H,3H2,1-2H3/t9-,12-/m0/s1
• InChI Key： ZMRFZBKROHCLIL-CABZTGNLSA-N
• SMILES： O1C(N(C(CC)=O)[C@@H](C)[C@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 233.10525
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 2.1

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (4S,5R)-4-Methyl-5-phenyl-3-propionyl-2-oxazolidinone

Exploring the Versatile Applications of (4S,5R)-4-Methyl-5-phenyl-3-propionyl-2-oxazolidinone (CAS No. 143654-01-7) in Modern Chemistry

The compound (4S,5R)-4-Methyl-5-phenyl-3-propionyl-2-oxazolidinone (CAS No. 143654-01-7) is a chiral oxazolidinone derivative that has garnered significant attention in synthetic organic chemistry and pharmaceutical research. This structurally unique molecule serves as a valuable building block for asymmetric synthesis, enabling the production of enantiomerically pure compounds with high stereoselectivity. The presence of both methyl and phenyl substituents on the oxazolidinone ring, along with the propionyl group at position 3, creates a sterically demanding environment that proves particularly useful in directing the outcome of various chemical transformations.

In recent years, researchers have focused on chiral auxiliaries like (4S,5R)-4-Methyl-5-phenyl-3-propionyl-2-oxazolidinone to address growing demands for enantioselective synthesis in drug development. The pharmaceutical industry's shift toward single-enantiomer drugs has made such compounds increasingly valuable, as they help overcome challenges associated with racemic mixtures in medicinal chemistry. This specific oxazolidinone derivative demonstrates excellent performance in asymmetric aldol reactions, Michael additions, and other carbon-carbon bond forming processes that are fundamental to constructing complex molecular architectures.

The thermal stability and crystallinity of 143654-01-7 make it particularly suitable for various synthetic applications. Chemists appreciate its predictable behavior in different solvent systems and its ability to be recovered and reused in many cases. These characteristics align perfectly with current trends in green chemistry and sustainable synthesis, where researchers seek reagents that minimize waste generation while maintaining high efficiency. The compound's robust nature allows for reactions under diverse conditions, from cryogenic temperatures to reflux, providing flexibility in synthetic route design.

Beyond its role in traditional organic synthesis, (4S,5R)-4-Methyl-5-phenyl-3-propionyl-2-oxazolidinone has found applications in materials science. Its chiral structure has been incorporated into novel liquid crystal formulations and polymeric materials where molecular asymmetry influences macroscopic properties. This dual utility in both small molecule and macromolecular chemistry makes CAS No. 143654-01-7 a compound of continuing interest across multiple disciplines.

The synthesis and application of oxazolidinone derivatives like 143654-01-7 remain active areas of research, with numerous publications appearing in leading chemistry journals each year. Current investigations focus on optimizing its use in continuous flow systems and developing more efficient methods for its preparation. These developments respond to industry needs for scalable processes that can deliver chiral intermediates in quantities required for commercial-scale production while maintaining excellent enantiomeric purity.

Analytical characterization of (4S,5R)-4-Methyl-5-phenyl-3-propionyl-2-oxazolidinone typically involves advanced techniques such as chiral HPLC, X-ray crystallography, and NMR spectroscopy. These methods confirm both the compound's structural identity and its enantiomeric purity, which are critical parameters for its successful application as a chiral auxiliary. The well-defined spectroscopic signatures of this molecule also make it useful as a reference standard in method development for chiral analysis.

From a commercial perspective, the demand for 143654-01-7 has grown steadily alongside the expansion of asymmetric synthesis in pharmaceutical manufacturing. Suppliers typically offer this compound in various purity grades, from research quantities to bulk scale, with documentation meeting rigorous quality standards. The compound's stability under proper storage conditions (typically cool and dry environments) contributes to its reliable performance in diverse laboratory and production settings.

Future research directions for (4S,5R)-4-Methyl-5-phenyl-3-propionyl-2-oxazolidinone may explore its potential in emerging areas such as organocatalysis and bioconjugation chemistry. The compound's structural features suggest possible applications in designing new catalytic systems or as a scaffold for bioconjugation reagents used in drug delivery systems. Such developments would further enhance the value of this already versatile chiral building block in modern chemical synthesis.